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Introduction

Diquat (IUPAC name: 6,7-dihydrodipyrido[1,2-a:2',1'-c]pyrazine-5,8-diium) is a non-selective
contact herbicide and desiccant.[1][2][3] It belongs to the bipyridyl chemical class and is most
commonly available as its dibromide or dichloride salt.[1][4] This technical guide provides a
comprehensive overview of the chemical properties, structure, and mechanism of action of
diquat, with a focus on data relevant to researchers and professionals in the chemical and life

sciences.

Chemical Structure and Identification

Diquat is an organic dication formed by an ethylene bridge connecting the nitrogen atoms of
2,2'-bipyridine.[5][6] The cationic nature of the molecule is a key feature influencing its solubility
and biological activity.

Caption: Chemical structure of the diquat dication.
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Identifier Value

6,7-dihydrodipyrido[1,2-a:2',1'-c]pyrazine-5,8-
diium[1][4]

IUPAC Name

2764-72-9 (dication)[6][7], 85-00-7 (dibromide)
[1][8], 4032-26-2 (dichloride)[1][4]

CAS Number

C12H12N22* (dication)[6][7][9], C12H12Brz2N2
(dibromide)[1][10]

Molecular Formula

Canonical SMILES C1C[N+]2=CC=CC=C2C3=CC=CC=[N+]31[2]

INChl=1S/C12H12N2/c1-3-7-13-9-10-14-8-4-2-

InChl (dication
( ) 6-12(14)11(13)5-1/h1-8H,9-10H2/g+2[5][ 7]

InChlIKey (dication) SYJFEGQWDCRVNX-UHFFFAOYSA-N[5][7]

Physicochemical Properties

Diquat is typically supplied as a yellow crystalline solid, often as the dibromide salt.[1][5] It is
highly soluble in water but has limited solubility in nonpolar organic solvents.[11][12] The
compound decomposes at high temperatures rather than exhibiting a distinct melting or boiling
point.[1][5][8]
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Property Value
184.24 g/mol (dication)[5][7], 344.05 g/mol
Molar Mass (dibromide)[1], 362.06 g/mol (dibromide
monohydrate)[13]
Appearance Yellow crystalline solid[1][5]
Melting Point Decomposes above 300 °C[1][11][12]
Boiling Point Decomposes[5][8]
Density 1.22 - 1.27 g/cm3 at 20 °C[5]

Water Solubility

700,000 mg/L at 20 °C (70%)[8][11][12]

Vapor Pressure

< 0.00001 mmHg at 20 °C[5][8]

log P (Octanol-Water Partition Coefficient)

-4.60[10][12]

Redox Potential

-349 mV (for single-electron reduction)[11]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quantification of diquat. Mass

spectrometry, in particular, is a widely used technique.

Spectroscopic Data Value
UV-Vis Absorption (unreduced) 310 nm[11]
UV-Vis Absorption (reduced radical) 379 nm[11]

Mass Spectrometry (m/z)

183.1 (singly charged cation [M-H]*)[14], 184
(singly charged radical ion [M]**)[15], 92 (doubly
charged ion M2+)[15]

Infrared Identification Peaks (cm™1)

441, 733, 1194, 1238, 1288, 1323, 1385, 1529,
1582[3]

Mechanism of Action as an Herbicide
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Diquat's herbicidal activity stems from its ability to interfere with photosynthesis.[1][16] In the
presence of light, it accepts an electron from Photosystem | (PSI), specifically from ferredoxin,
to form a radical cation.[1] This radical cation then rapidly reacts with molecular oxygen to
produce reactive oxygen species (ROS), such as superoxide anions and hydrogen peroxide.[1]
The regeneration of the diquat dication allows for a continuous cycle of ROS production,
leading to lipid peroxidation, cell membrane damage, and ultimately, rapid cell death and
desiccation of plant tissues.[16][17][18]

Photosystem I (in chloroplast) Diquat Redox Cycle ROS Production

Photosystem | - erredoxin L Diquat (DQ?*) £ from Ferredoxin Diquat Radical (DQ**)

Cell Damage

Click to download full resolution via product page

Caption: Diquat's mechanism of action via redox cycling.

Experimental Protocols
Synthesis of Diquat Dibromide

A common method for the synthesis of diquat involves a two-step process:

o Oxidative Coupling of Pyridine: Two molecules of pyridine are oxidatively coupled over a
heated Raney nickel catalyst to form 2,2'-bipyridine.[1][9]

e Quaternization: The resulting 2,2'-bipyridine is then reacted with 1,2-dibromoethane in a
polar solvent, such as water or acetonitrile.[9][19] This reaction forms the cyclic ethylene-
bridged diquat dication, which is then isolated as the dibromide salt.[19]

Analytical Method: UPLC-MS/MS for Diquat
Quantification

Ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-
MS/MS) is a highly sensitive and selective method for the quantification of diquat in various
matrices, such as plasma and water.[14][20]

Methodology Outline:
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o Sample Preparation: For plasma samples, a protein precipitation step is typically employed.
[14] For water samples, direct injection may be possible, sometimes with the addition of an
ion-pairing reagent to the mobile phase.[20][21]

o Chromatographic Separation: Separation is achieved on a suitable column, such as a C18 or
a specialized column designed for polar compounds.[15][22] A mobile phase gradient is
used, often consisting of an aqueous solution with a volatile ion-pairing reagent (e.g.,
trifluoroacetic acid) and an organic solvent like methanol or acetonitrile.[22]

e Mass Spectrometric Detection: Detection is performed using a mass spectrometer operating
in positive electrospray ionization (ESI+) mode.[15][21] Multiple Reaction Monitoring (MRM)
is used for quantification, monitoring specific precursor-to-product ion transitions for diquat
and its internal standard.[14][15] Common transitions for diquat include m/z 183.1 — 156.6
and 183.1 - 129.5.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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